2-ethoxy-N-(7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-(8-methoxy-6-methyl-10-oxo-1,3,4,5-tetrahydrobenzo[b][1,6]naphthyridin-2-yl)acetamide
• InChI: InChI=1S/C24H27N3O5/c1-14-9-16(31-3)10-17-23(14)26-19-7-8-27(12-18(19)24(17)29)13-22(28)25-20-11-15(30-2)5-6-21(20)32-4/h5-6,9-11H,7-8,12-13H2,1-4H3,(H,25,28)(H,26,29)
• InChI Key: YPURNCYPDRVNSD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC2=C1NC3=C(C2=O)CN(CC3)CC(=O)NC4=C(C=CC(=C4)OC)OC)OC
• Molecular Formula: C24H27N3O5
• Molecular Weight: 437.5 g/mol

Description

2-ethoxy-N-(7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of 2-ethoxy-N-(7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)acetamide is not fully understood. However, it is believed to exert its therapeutic effects by inhibiting various enzymes and proteins involved in disease processes. For example, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-ethoxy-N-(7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)acetamide have been studied extensively in vitro and in vivo. In preclinical studies, this compound has been shown to exhibit antitumor activity by inducing apoptosis in cancer cells. Additionally, it has been shown to reduce inflammation and oxidative stress in animal models of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-ethoxy-N-(7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)acetamide in lab experiments is its potential as a therapeutic agent for various diseases. Additionally, this compound is relatively easy to synthesize and has good stability. However, one limitation of using this compound is the lack of understanding of its mechanism of action.

Future Directions

There are several future directions for research on 2-ethoxy-N-(7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)acetamide. One potential direction is to investigate its potential as a therapeutic agent for neurodegenerative diseases. Additionally, further studies are needed to elucidate the mechanism of action of this compound and to identify its molecular targets. Furthermore, the development of more efficient synthesis methods for this compound could facilitate its use in future research.
Conclusion:
In conclusion, 2-ethoxy-N-(7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)acetamide is a promising compound that has shown potential as a therapeutic agent for various diseases. The synthesis method for this compound is relatively simple, and it exhibits good stability. However, further research is needed to fully understand its mechanism of action and to identify its molecular targets.

Synthesis Methods

The synthesis of 2-ethoxy-N-(7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)acetamide involves the reaction of 2-ethoxy-1-(2-hydroxyethyl)-1H-benzo[d]imidazole with 2-chloro-N-(7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)acetamide in the presence of a base. This reaction results in the formation of the desired compound in good yield and purity.

Scientific Research Applications

2-ethoxy-N-(7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)acetamide has been extensively studied for its potential as a therapeutic agent. It has been shown to exhibit antitumor, anti-inflammatory, and antimicrobial activities in preclinical studies. Additionally, this compound has been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.